2-Chloro-3-[(4-methoxybenzyl)amino]naphthoquinone

• IUPAC Name: 2-chloro-3-[(4-methoxyphenyl)methylamino]naphthalene-1,4-dione
• InChI: InChI=1S/C18H14ClNO3/c1-23-12-8-6-11(7-9-12)10-20-16-15(19)17(21)13-4-2-3-5-14(13)18(16)22/h2-9,20H,10H2,1H3
• InChI Key: HHILFIZSXKPWCP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=C(C(=O)C3=CC=CC=C3C2=O)Cl
• Molecular Formula: C18H14ClNO3
• Molecular Weight: 327.8 g/mol

Description

2-Chloro-3-[(4-methoxybenzyl)amino]naphthoquinone is a chemical compound that has been studied for its various properties. It is a derivative of 1,4-naphthoquinone, which is a natural organic compound derived from naphthalene.

Synthesis Analysis

The synthesis of a similar compound, a novel multifunctional ligand precursor 2-chloro-3-{2-(piperazinyl)ethyl}-amino-1,4-naphthoquinone (L), was achieved by a chemo-selective reaction of 2,3-dichloro-1,4-naphthoquinone and 2-(piperazin-1-yl)ethanamine.

Scientific Research Applications

Antineoplastic Potential

Research has identified the biological activity of 2-chloro-3-(substituted phenoxyl)-1,4-naphthoquinones, suggesting their potential as a new class of antineoplastic agents. This includes derivatives like 2-chloro-5,8-dimethoxy-3-(3,5-dimethoxyphenoxy)-1,4-naphthoquinone, which showed inhibitory activities in cytotoxic test systems. The structure-activity relationship of these compounds provides a basis for developing new antineoplastic agents (Chang et al., 1999).

Antibacterial Activity

The reactions of 2,3-dichloro-1,4-naphthoquinone with aminophenols have been studied, producing compounds with broad-spectrum antibacterial activity. These derivatives demonstrated significant biological activity against both Gram-positive and Gram-negative bacteria, suggesting their potential use in treating infections (Choudhari et al., 2019).

Pharmaceutical Research and Synthesis of Derivatives

• The synthesis of alkyl and aryl substituted dibenzo[b,g][1,8]naphthyridin-5-ones was achieved through reactions involving 2,4-dichloroquinolines, indicating the versatility of naphthoquinone derivatives in pharmaceutical chemistry (Manoj & Prasad, 2010).
• Novel unsymmetrical and symmetrical 3-halo- or 3-methoxy-substituted 2-dibenzoylamino-1,4-naphthoquinone derivatives have been synthesized, highlighting the chemical diversity and applicability of naphthoquinone derivatives in developing new compounds with potential biological activities (Brandy et al., 2013).
• The facilitated synthesis of naphthoquinone derivatives for use in mediated electrochemical reduction processes demonstrates the compound's utility in chemical reactions relevant to material science and catalysis (Calabrese et al., 1983).